4-Chlorophenyl Isocyanate
4-Chlorophenyl Isocyanate
P-chlorophenyl isocyanate appears as colorless to yellow liquid or crystals. Used as an intermediate in pesticide and pharmaceutical manufacture.
Brand Name:
Vulcanchem
CAS No.:
104-12-1
VCID:
VC0047164
InChI:
InChI=1S/C7H4ClNO/c8-6-1-3-7(4-2-6)9-5-10/h1-4H
SMILES:
C1=CC(=CC=C1N=C=O)Cl
Molecular Formula:
C7H4ClNO
Molecular Weight:
153.56 g/mol
4-Chlorophenyl Isocyanate
CAS No.: 104-12-1
Reference Standards
VCID: VC0047164
Molecular Formula: C7H4ClNO
Molecular Weight: 153.56 g/mol
| CAS No. | 104-12-1 |
|---|---|
| Product Name | 4-Chlorophenyl Isocyanate |
| Molecular Formula | C7H4ClNO |
| Molecular Weight | 153.56 g/mol |
| IUPAC Name | 1-chloro-4-isocyanatobenzene |
| Standard InChI | InChI=1S/C7H4ClNO/c8-6-1-3-7(4-2-6)9-5-10/h1-4H |
| Standard InChIKey | ADAKRBAJFHTIEW-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N=C=O)Cl |
| Canonical SMILES | C1=CC(=CC=C1N=C=O)Cl |
| Boiling Point | 203.5 °C 204 °C |
| Colorform | Colorless to slightly yellow liquid or crystals White solid or crystals |
| Flash Point | 230 °F |
| Melting Point | 30.0 °C 31.3 °C |
| Physical Description | P-chlorophenyl isocyanate appears as colorless to yellow liquid or crystals. Used as an intermediate in pesticide and pharmaceutical manufacture. |
| Description | P-chlorophenyl isocyanate appears as colorless to yellow liquid or crystals. Used as an intermediate in pesticide and pharmaceutical manufacture. |
| Solubility | In water, 174 mg/L at 25 °C (est) Soluble in organic solvents |
| Synonyms | 1-Chloro-4-isocyanatobenzene; 1-Isocyanato-4-chlorobenzene; 4-Chloro-1-isocyanatobenzene; 4-Chloroisocyanatobenzene; NSC 76589; p-Chlorophenyl Isocyanate; |
| Vapor Pressure | 0.19 mmHg 19.4 mm Hg at 25 °C (extrapolated) |
| PubChem Compound | 7693 |
| Last Modified | Nov 11 2021 |
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